Cas no 26439-43-0 (Pregnane-3,20-dione,21-(acetyloxy)-17-hydroxy-, (5b)- (9CI))

26439-43-0 structure
Product name:Pregnane-3,20-dione,21-(acetyloxy)-17-hydroxy-, (5b)- (9CI)
Pregnane-3,20-dione,21-(acetyloxy)-17-hydroxy-, (5b)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- Pregnane-3,20-dione,21-(acetyloxy)-17-hydroxy-, (5b)- (9CI)
- 17.α.,21-Dihydroxypregnane-3,20-dione-21-acetate
- 5b-Cholestan-3a,7a,12a,25-tetrol
- 5b-Cholestane-3a,7a,12a,25-tetrol
- 5beta-Cholestane-3alpha,7alpha,12alpha,25-tetrol
- 5beta-Cholestane-3beta,7alpha,12alpha,25-tetrol
- Cholestane-3,7,12,25-tetrol
- SCHEMBL13573796
- [2-(17-hydroxy-10,13-dimethyl-3-oxo-2,4,5,6,7,8,9,11,12,14,15,16-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl)-2-oxoethyl] acetate
- 17-hydroxy-3,20-dioxopregnan-21-yl acetate
- DTXSID60949325
- NSC-21459
- 17.alpha.,20-dione-21-acetate
- Pregnane-3, 21-(acetyloxy)-17-hydroxy-, (5.beta.)-
- 26439-43-0
- AKOS005058687
- NSC21459
- MFCD00669326
-
- Inchi: InChI=1S/C23H34O5/c1-14(24)28-13-20(26)23(27)11-8-19-17-5-4-15-12-16(25)6-9-21(15,2)18(17)7-10-22(19,23)3/h15,17-19,27H,4-13H2,1-3H3/t15?,17-,18+,19+,21+,22+,23+/m1/s1
- InChI Key: SDSTWQKFZBIDEK-MGHCRQHLSA-N
- SMILES: CC(OCC([C@]1(CC[C@H]2[C@@H]3CCC4CC(CC[C@]4(C)[C@H]3CC[C@]12C)=O)O)=O)=O
Computed Properties
- Exact Mass: 390.24100
- Monoisotopic Mass: 390.24062418g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 28
- Rotatable Bond Count: 4
- Complexity: 701
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 7
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 80.7Ų
Experimental Properties
- PSA: 80.67000
- LogP: 3.46150
Pregnane-3,20-dione,21-(acetyloxy)-17-hydroxy-, (5b)- (9CI) Related Literature
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Cheng Wang,Lin Ma,Deqiang Guo,Xin Zhao,Zilin Zhou,Dabin Lin,Fangteng Zhang,Weiren Zhao,Jiahua Zhang,Zhaogang Nie J. Mater. Chem. C, 2020,8, 3374-3379
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Elisabet Öberg,Xue-Li Geng,Marie-Pierre Santoni,Sascha Ott Org. Biomol. Chem., 2011,9, 6246-6255
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M. Spulber,P. Baumann,J. Liu,C. G. Palivan Nanoscale, 2015,7, 1411-1423
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Joseph R. Lovett,Matthew J. Derry,Pengcheng Yang,Fiona L. Hatton,Nicholas J. Warren,Patrick W. Fowler,Steven P. Armes Chem. Sci., 2018,9, 7138-7144
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